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Compound of Interest

Compound Name: (+)-Matairesinol

Cat. No.: B191793

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Matairesinol, a naturally occurring lignan, has garnered significant attention within the
scientific community for its diverse pharmacological properties. This technical guide provides a
comprehensive overview of (+)-Matairesinol, focusing on its chemical identifiers, molecular
weight, and detailed experimental protocols for evaluating its biological activities. Furthermore,
this document elucidates the key signaling pathways modulated by matairesinol, offering a
valuable resource for researchers investigating its therapeutic potential in cancer, inflammation,
and neurodegenerative diseases.

Chemical Identifiers and Physicochemical
Properties

Matairesinol exists in different stereocisomeric forms, including (+)-Matairesinol, (-)-
Matairesinol, and the racemic mixture (+/-)-Matairesinol. It is crucial to distinguish between
these forms as they may exhibit different biological activities. The chemical identifiers for each
form are summarized in the table below.
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Identifier

(+)-Matairesinol

(-)-Matairesinol

(+/-)-Matairesinol
(Racemic)

CAS Number

148409-36-3[1]

580-72-3[2][3][4]1[5][6]

120409-94-1[1]

Molecular Formula

C20H2206

C20H220e6

C20H2206

Molecular Weight 358.39 g/mol [2][5] 358.39 g/mol [2][5] 358.39 g/mol [2][5]
(3S,4S)-3,4-his[(4- (3R,4R)-3,4-bis[(4- (3R,4R)-rel-3,4-bis[(4-
hydroxy-3- hydroxy-3- hydroxy-3-

IUPAC Name Y Y Y Y Y Y
methoxyphenyl)methyl  methoxyphenyl)methyl  methoxyphenyl)methyl
Joxolan-2-one[1] Joxolan-2-one[6] ]Joxolan-2-one
InChI=1S/C20H2206/  InChl=1S/C20H2206/

InChl=1S/C20H2206/
c1-24-18-9-12(3-5- c1-24-18-9-12(3-5-

c1-24-18-9-12(3-5-
16(18)21)7-14-11-26- 16(18)21)7-14-11-26-

16(18)21)7-14-11-26-
20(23)15(14)8-13-4-6-  20(23)15(14)8-13-4-6-

InChl 20(23)15(14)8-13-4-6-
17(22)19(10-13)25- 17(22)19(10-13)25-

17(22)19(10-13)25-
2/h3-6,9-10,14-15,21-  2/h3-6,9-10,14-15,21-

2/h3-6,9-10,14-15,21-
22H,7-8,11H2,1- 22H,7-8,11H2,1-

22H,7-8,11H2,1-2H3
2H3/t14-,15+/m1/s1 2H3/t14-,15+/m0/s1

inChiK MATGKVZWFZHCLI- MATGKVZWFZHCLI- MATGKVZWFZHCLI-

n ey

CABCVRRESA-N[1]

LSDHHAIUSA-N[2]

UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)
C[C@@H]2COC(=0)
[C@H]2CC3=CC(=C(
C=C3)0)0C)O[1]

COC1=C(C=CC(=C1)
C[C@H]2COC(=0)
[C@@H]2CC3=CC(=
C(C=C3)0)OC)O0[6]

COC1=C(C=CC(=C1)
CC2COC(=0)C2CC3
=CC(=C(C=C3)0)0C)
o)

PubChem CID

11451194[1]

119205[6]

442439

Biological Activities and Signaling Pathways

Matairesinol has demonstrated a range of biological activities, primarily anti-cancer, anti-

inflammatory, and neuroprotective effects. These activities are attributed to its ability to

modulate key cellular signaling pathways.

Anti-Cancer Activity
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Matairesinol exhibits cytotoxic effects against various cancer cell lines. Its anti-cancer
mechanism involves the inhibition of cell proliferation, induction of apoptosis, and suppression
of metastasis. The primary signaling pathways implicated are the PI3K/Akt and MAPK
pathways.
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Cell Seeding and Treatment

Seed cancer cells in 96-well plates

Incubate overnight

Treat cells with varying concentrations of Matairesinol

Incubate for 24, 48, or 72 hours

MTT Addition|and Incubation

Add MTT solution to each well

Incubate for 4 hours at 37°C

Formazan Solubilization and Measurement
A4

( Add DMSO to dissolve formazan crystals )

(Measure absorbance at 570 nm]

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Novel systems biology experimental pipeline reveals matairesinol’s antimetastatic
potential in prostate cancer: an integrated approach of network pharmacology,
bioinformatics, and experimental validation - PMC [pmc.ncbi.nim.nih.gov]

e 2. Matairesinol Induces Mitochondrial Dysfunction and Exerts Synergistic Anticancer Effects
with 5-Fluorouracil in Pancreatic Cancer Cells | MDPI [mdpi.com]

» 3. Matairesinol Suppresses Neuroinflammation and Migration Associated with Src and
ERK1/2-NF-kB Pathway in Activating BV2 Microglia - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. Matairesinol exerts anti-inflammatory and antioxidant effects in sepsis-mediated brain
injury by repressing the MAPK and NF-kB pathways through up-regulating AMPK - PMC
[pmc.ncbi.nlm.nih.gov]

» 5. Matairesinol exerts anti-inflammatory and antioxidant effects in sepsis-mediated brain
injury by repressing the MAPK and NF-kB pathways through up-regulating AMPK - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. aging-us.com [aging-us.com]

 To cite this document: BenchChem. [In-Depth Technical Guide to (+)-Matairesinol: Chemical
Properties, Biological Activities, and Experimental Protocols]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b191793#matairesinol-s-cas-
number-molecular-weight-and-other-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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